Cas no 2770488-03-2 (2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 2770488-03-2
• MF: C₇H₈F₂O₂
• MW: 162.134029388428
• CID: 5762635
• PubChem ID: 165499090
• Update Time: 2025-05-25

2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluorobicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-7447640
• 2770488-03-2
• 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid

• Inchi： 1S/C7H8F2O2/c8-7(9)2-1-4-3-6(4,7)5(10)11/h4H,1-3H2,(H,10,11)
• InChI Key： IVEIJCHETDTAKW-UHFFFAOYSA-N
• SMILES： FC1(CCC2CC21C(=O)O)F

Computed Properties

• Exact Mass: 162.04923582g/mol
• Monoisotopic Mass: 162.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid

Recent Advances in the Application of 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic Acid (CAS: 2770488-03-2) in Chemical Biology and Pharmaceutical Research

The compound 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2770488-03-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural and physicochemical properties. This bicyclic, difluorinated carboxylic acid derivative exhibits enhanced metabolic stability and bioavailability compared to its non-fluorinated counterparts, making it an attractive building block for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid as a rigid, conformationally constrained moiety in the design of protease inhibitors. The researchers successfully incorporated this scaffold into a series of compounds targeting viral proteases, achieving significant improvements in both potency and selectivity. The difluorination at the 2-position was found to enhance binding affinity through favorable electrostatic interactions with enzyme active sites while maintaining optimal lipophilicity for membrane permeability.

In the field of CNS drug development, a recent patent application (WO2023056421) describes novel GABA receptor modulators featuring the 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid core structure. The constrained bicyclic system was shown to provide excellent blood-brain barrier penetration while minimizing off-target effects. Preliminary in vivo studies in rodent models demonstrated promising anxiolytic activity with reduced sedative side effects compared to current benzodiazepine-based therapies.

Significant progress has also been made in the synthetic methodology for this compound. A 2024 publication in Organic Letters reports an improved, scalable synthesis of 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid starting from commercially available precursors, featuring a key photochemical cyclization step with high diastereoselectivity. This advancement addresses previous challenges in large-scale production and has facilitated broader investigation of its pharmaceutical applications.

Ongoing research is exploring the use of this scaffold in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS Spring Meeting indicate that 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid derivatives can effectively serve as linkers in PROTAC molecules, conferring improved cellular uptake and proteasome recruitment efficiency. The rigidity of the bicyclic system appears to optimize spatial orientation between the target-binding warhead and E3 ligase binder.

As research continues, 2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2770488-03-2) demonstrates growing potential across multiple therapeutic areas. Its unique combination of structural features, metabolic stability, and synthetic accessibility positions it as a valuable tool in modern medicinal chemistry. Future studies are expected to further elucidate its structure-activity relationships and expand its applications in drug discovery.